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Compound of Interest

Compound Name: Boc-2-Nal-OH

Cat. No.: B558725

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and key
characteristics of N-tert-butoxycarbonyl-3-(2-naphthyl)-L-alanine (Boc-2-Nal-OH). This
valuable amino acid derivative is a critical building block in peptide synthesis, particularly for
creating peptides with enhanced biological activity and for the development of peptide-based
therapeutics.

Chemical Structure and Identification

Boc-2-Nal-OH is a derivative of the unnatural amino acid L-3-(2-naphthyl)alanine. The alpha-
amino group is protected by a tert-butoxycarbonyl (Boc) group, a common protecting group in
peptide chemistry. This protection prevents unwanted side reactions during peptide coupling.
The defining feature of this molecule is the bulky naphthyl group attached to the (3-carbon of
the alanine backbone, which imparts unique properties to peptides that incorporate it.

The structure of Boc-2-Nal-OH is as follows:
(2S)-2-[(tert-butoxycarbonyl)amino]-3-(naphthalen-2-yl)propanoic acid[1]

Key identifiers for Boc-2-Nal-OH are summarized in the table below.
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Identifier Value

Chemical Formula C18H21NOA4[2][3]

Molecular Weight 315.36 g/mol [2]

CAS Number 58438-04-3[2]

SMILES CC(C)(C)OC(=O)N--INVALID-LINK--C(=0)O

INChl=1S/C18H21N04/c1-18(2,3)23-17(22)19-
15(16(20)21)11-12-8-9-13-6-4-5-7-14(13)10-
12/h4-10,15H,11H2,1-3H3,(H,19,22)
(H,20,21)/t15-/m0/s1

InChl

Physicochemical and Characterization Data

The physical and chemical properties of Boc-2-Nal-OH are crucial for its handling, storage, and
application in synthesis. A summary of key characterization data is presented below.

Property Value
Appearance White to off-white powder or crystals
Purity (HPLC) >97.0% to >99%

~95 °C (decomposes), 79-83 °C (literature

Melting Point
value)

Optical Rotation ([a]20/D) +45 + 2° (c = 1% in ethanol)

Synthesis of Boc-2-Nal-OH

The most common method for the synthesis of Boc-2-Nal-OH involves the protection of the
amino group of L-3-(2-naphthyl)alanine using di-tert-butyl dicarbonate (Boc anhydride, Boc20)
under basic conditions.

Synthesis Workflow

The logical workflow for the synthesis of Boc-2-Nal-OH is depicted in the following diagram.
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Synthesis Workflow for Boc-2-Nal-OH
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Caption: A flowchart illustrating the key steps in the synthesis of Boc-2-Nal-OH.
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Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of Boc-2-Nal-OH.

Materials:

L-3-(2-naphthyl)alanine

Di-tert-butyl dicarbonate (Boc20)

1,4-Dioxane

1 M Sodium hydroxide (NaOH) aqueous solution

1 M Hydrochloric acid (HCI) aqueous solution

Ethyl acetate (EtOAC)

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

To a mixture of 1,4-dioxane and 1 M aqueous NaOH solution at 0°C, add L-3-(2-
naphthyl)alanine.

 To this suspension, add di-tert-butyl dicarbonate (Boc20).
 Stir the mixture at room temperature for approximately 5 hours.

» After the reaction is complete, adjust the pH of the reaction mixture to 2 by adding 1 M
agueous HCI solution.

o Extract the product from the aqueous layer using ethyl acetate.
» Dry the combined organic layers over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the filtrate under vacuum to yield the final product,
Boc-3-(2-Naphthyl)-L-alanine.
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A reported yield for a similar procedure is approximately 95%.[4]

Spectroscopic Data

While a comprehensive set of NMR data is not readily available in all public databases, a 13C
NMR spectrum for Boc-3-(2-naphthyl)-L-alanine can be found on PubChem.[1] This data is
crucial for the structural confirmation of the synthesized compound. Researchers should
perform their own analytical characterization, including *H NMR, 3C NMR, and mass
spectrometry, to verify the identity and purity of the synthesized Boc-2-Nal-OH.

Applications in Research and Development

Boc-2-Nal-OH is a key intermediate in the synthesis of various peptides and peptidomimetics.
The incorporation of the 2-naphthylalanine residue can influence the conformational properties
of the peptide, enhance its binding affinity to biological targets, and improve its metabolic
stability. Its applications are prominent in the fields of drug discovery and development,
particularly in the design of agonists and antagonists for G-protein coupled receptors (GPCRS)
and other therapeutic targets.

Conclusion

This technical guide has provided a detailed overview of the structure, synthesis, and
characterization of Boc-2-Nal-OH. The provided experimental protocol and characterization
data serve as a valuable resource for researchers and professionals in the fields of peptide
chemistry and drug development. The unique properties conferred by the 2-naphthylalanine
moiety make Boc-2-Nal-OH an important tool for the design and synthesis of novel peptide-
based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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